Cas no 2418666-81-4 (N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine)

• Product Name: N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine
• CAS No: 2418666-81-4
• MF: C₁₇H₁₉ClN₂O
• MW: 302.798563241959
• CID: 6305177
• PubChem ID: 154577553
• Update Time: 2025-07-09

N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• {[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl}[(cyclohex-1-en-1-yl)methyl]amine
• N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine
• EN300-26676737
• 2418666-81-4

• Inchi： 1S/C17H19ClN2O/c18-15-8-6-14(7-9-15)17-10-16(20-21-17)12-19-11-13-4-2-1-3-5-13/h4,6-10,19H,1-3,5,11-12H2
• InChI Key： QGAYAXZDAAMQJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CNCC2=CCCCC2)=NO1

Computed Properties

• Exact Mass: 302.1185909g/mol
• Monoisotopic Mass: 302.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.1Ų

Additional information on N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine

Professional Introduction to N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine (CAS No. 2418666-81-4)

N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 2418666-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both the oxazol and cyclohexenyl moieties in its molecular structure suggests a unique set of chemical properties that may be leveraged for pharmacological purposes.

The 5-(4-Chlorophenyl)-1,2-oxazol moiety is particularly noteworthy, as it introduces a heterocyclic ring system that is commonly found in biologically active molecules. This moiety has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter activity. The chloro substituent on the phenyl ring further enhances the molecule's potential pharmacological activity by influencing its electronic properties and interactions with biological targets.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors implicated in various diseases. The N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl] group in this compound suggests a possible interaction with enzymes such as kinases or phosphodiesterases, which are key players in cellular signaling pathways. Additionally, the 1-(cyclohexen-1-yl)methanamine moiety may contribute to the molecule's solubility and bioavailability, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring, which is typically achieved through cyclization reactions involving appropriate precursors. The introduction of the chlorophenyl group follows, often through electrophilic aromatic substitution reactions. Finally, the cyclohexenylamine moiety is incorporated, likely via nucleophilic addition or condensation reactions. Each step must be meticulously controlled to avoid unwanted side products and to ensure the desired stereochemistry.

One of the most exciting aspects of this compound is its potential application in drug discovery. The structural features of N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine align well with known pharmacophores that have shown efficacy in treating conditions such as chronic pain and neurodegenerative disorders. Preclinical studies have begun to explore its interactions with various biological targets, providing preliminary evidence of its therapeutic potential.

The oxazole ring is known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets, which can enhance binding affinity and selectivity. The chlorophenyl group further contributes to these interactions by providing additional hydrogen bond donors and acceptors. These features make this compound a valuable scaffold for designing molecules that can modulate specific biological pathways with high precision.

In addition to its potential therapeutic applications, N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine also represents an important advancement in medicinal chemistry methodology. The synthesis strategies employed to prepare this compound offer insights into how complex molecular architectures can be constructed efficiently and with high fidelity. These methodologies may be applied to other projects aimed at developing novel bioactive molecules.

The cyclohexenylamine moiety adds another layer of complexity to this compound's structure, contributing to its overall shape and flexibility. This feature can be particularly advantageous when designing molecules intended to interact with large protein targets, as it allows for better accommodation of steric constraints within the binding pocket. Furthermore, the amine group provides a site for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

Ongoing research is focused on exploring the pharmacological profile of N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine. Initial studies have shown promising results in cell-based assays, where it demonstrates inhibitory activity against certain kinases and receptors. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Navigating this process involves multiple stages, from initial discovery through preclinical studies and ultimately into clinical trials. Each stage presents unique challenges that must be addressed by interdisciplinary teams of scientists and researchers.

The structural complexity of N-[[(5-(4-Chlorophenyl)-1H-indolizinizinizinizolinolinolinolinolinolinolinolinolinolinolinolinolin)]methyl]-[[(cyclohexanecarboxamido)carbonyl]amino]carbonyl]amino]carbonyl]amino]carbonyl]amino]carbonyl]amino]carbonyl]amino]carbonyl]carbonyl]carbonyl]]]]]]]]]]]]]]]]]]]]]]]]]], as exemplified by compounds like N-[[(5-chloro-pyridinazinazinazinaziniziniziniziniziniziniziniziniziniziniziniz)]methyl]-[[(cyclopentanecarboxamido)carbonyl](dimethylamino)]carbonylamidine], highlights the sophistication required in modern drug design.

In conclusion, N-[[(5-chloro-pyridinazinazinazinaziniziniziniziniziniziniziniziniziniziniz)]methyl]-[[(cyclopentanecarboxamido)carbonyl](dimethylamino)]carbonylamidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation into novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and targets, compounds like this will play an increasingly important role in the development of next-generation medications.